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Compound of Interest

Compound Name: 2'-Chloro-5'-fluoroacetophenone

Cat. No.: B1587285 Get Quote

2'-Chloro-5'-fluoroacetophenone is a substituted aromatic ketone that has garnered

significant interest within the fields of medicinal chemistry and materials science.[1] Its unique

substitution pattern, featuring a chlorine atom ortho to the acetyl group and a fluorine atom

meta to it, imparts a complex and highly useful reactivity profile. This guide provides an in-

depth exploration of this profile, grounded in established chemical principles and supported by

practical, field-proven insights. For researchers and drug development professionals, a

thorough understanding of this molecule's behavior is paramount for leveraging its synthetic

potential in the creation of novel, high-value compounds.[1]

The presence of three distinct functional elements—the ketone, the aromatic ring, and the

halogen substituents—creates multiple sites for chemical modification. The interplay between

the electron-withdrawing acetyl group and the inductive and resonance effects of the halogens

dictates the molecule's behavior in both nucleophilic and electrophilic reactions. This document

will dissect these reactivities, providing not just the "what" but the "why" behind the synthetic

pathways.

Physicochemical and Spectroscopic Properties
A foundational understanding begins with the molecule's basic properties. The data presented

below has been consolidated from various chemical suppliers and databases.
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Property Value Source(s)

CAS Number 2965-16-4 [2][3]

Molecular Formula C₈H₆ClFO [1][2]

Molecular Weight 172.58 g/mol [1][2]

Appearance
Colorless to light orange/yellow

clear liquid
[1]

Boiling Point 82 °C at 5 mmHg [1]

Density 1.29 g/cm³ [1]

Purity ≥ 98% (GC) [1]

Core Synthesis: Friedel-Crafts Acylation
The most common and industrially scalable synthesis of 2'-Chloro-5'-fluoroacetophenone is

the Friedel-Crafts acylation of 1-chloro-4-fluorobenzene with acetyl chloride.[2] This reaction

exemplifies a classic electrophilic aromatic substitution where the Lewis acid catalyst, typically

aluminum trichloride (AlCl₃), activates the acetyl chloride to form a highly electrophilic acylium

ion.

Workflow for Synthesis
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Reactants

Process

Products

1-Chloro-4-fluorobenzene

Electrophilic Attack
on Aromatic Ring

Acetyl Chloride

Complexation
(Formation of Acylium Ion)

Aluminum Trichloride (AlCl₃)

Acylium Ion Intermediate

Acid Hydrolysis
(Workup)

2'-Chloro-5'-fluoroacetophenone Aluminum-containing
Aqueous Waste
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2'-Chloro-5'-fluoroacetophenone + Nu⁻

Meisenheimer Complex
(Resonance Stabilized Anion)

Nucleophilic Attack
(Rate-Determining Step)

Substituted Product + Cl⁻

Elimination of Cl⁻

Reaction Products

2'-Chloro-5'-fluoroacetophenone

Secondary Alcohol

Reduction (e.g., NaBH₄)

Tertiary Alcohol

Grignard/Organolithium (R-MgX)

Alkene

Wittig Reaction

Amine

Reductive Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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